Cas no 2228546-60-7 (2-2-(1-aminocyclopropyl)propan-2-ylphenol)

• Product Name: 2-2-(1-aminocyclopropyl)propan-2-ylphenol
• CAS No: 2228546-60-7
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6141718
• PubChem ID: 165964074
• Update Time: 2025-08-03

2-2-(1-aminocyclopropyl)propan-2-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(1-aminocyclopropyl)propan-2-ylphenol
• 2-[2-(1-aminocyclopropyl)propan-2-yl]phenol
• 2228546-60-7
• EN300-1804849

• Inchi： 1S/C12H17NO/c1-11(2,12(13)7-8-12)9-5-3-4-6-10(9)14/h3-6,14H,7-8,13H2,1-2H3
• InChI Key： MRVQGGPMAGMGEL-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-2-(1-aminocyclopropyl)propan-2-ylphenol

2-2-(1-Aminocyclopropyl)Propan-2-ylphenol: A Comprehensive Overview

Introduction to 2-2-(1-Aminocyclopropyl)Propan-2-ylphenol

2-2-(1-Aminocyclopropyl)Propan-2-ylphenol, a compound with the CAS number No. 607, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its cyclopropane ring and phenolic group, which contribute to its versatile chemical properties. The molecule's structure allows for a wide range of applications, from drug development to advanced material synthesis.

Chemical Structure and Properties

The molecular structure of 2-2-(1-Aminocyclopropyl)Propan-2-ylphenol is defined by its cyclopropane ring, which is a three-membered carbon ring with high ring strain, making it highly reactive. The aminocyclopropyl group attached to the phenolic ring introduces additional functional groups, enhancing the compound's reactivity and versatility. The phenolic group itself is known for its acidic properties, which play a crucial role in various chemical reactions and biological interactions.

Recent studies have highlighted the importance of the cyclopropane ring in drug design due to its ability to form stable interactions with biological targets. This has led to increased interest in compounds like No. 607 as potential candidates for novel therapeutic agents.

Applications in Drug Development

The compound has shown promise in the development of new pharmaceuticals, particularly in the areas of anti-inflammatory and anti-cancer therapies. Researchers have explored the ability of No. 607 to modulate key cellular pathways involved in inflammation and tumor growth. Its unique structure allows for selective binding to specific receptors, making it a valuable tool in drug discovery.

Recent advancements in computational chemistry have enabled scientists to model the interactions of No. 607 with various biological targets with unprecedented accuracy. These studies have provided insights into the compound's potential as a lead molecule for developing more effective and less toxic drugs.

Role in Materials Science

Beyond its applications in medicine, No. 607 has also found use in materials science, particularly in the synthesis of advanced polymers and coatings. The compound's reactivity and structural versatility make it an ideal building block for creating materials with tailored properties, such as improved durability, flexibility, and resistance to environmental factors.

Recent research has focused on incorporating No. 607 into bio-based materials, aligning with the growing demand for sustainable and eco-friendly products. Its ability to participate in various polymerization reactions has opened new avenues for green chemistry initiatives.

Latest Research Findings

The latest studies on No. 607 have shed light on its potential as a versatile platform for chemical innovation. Scientists have explored its use in asymmetric synthesis, where it serves as a chiral auxiliary to facilitate the formation of complex molecular architectures with high enantioselectivity.

In addition, researchers have investigated the compound's role in catalytic processes, particularly in transition metal-catalyzed reactions. Its ability to act as a ligand or catalyst precursor has expanded its utility in organic synthesis.

Furthermore, recent work has demonstrated the potential of No. 607 in nanotechnology applications, such as the synthesis of nanoparticles with unique optical and electronic properties. These findings underscore the compound's importance as a multi-functional building block across diverse scientific disciplines.

Conclusion

In summary, No. 607, or 2-2-(1-Aminocyclopropyl)Propan-2-ylphenol, is a highly versatile compound with significant potential across multiple fields. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and beyond.